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Compound Name: Sapintoxin A

Cat. No.: B1681441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sapintoxin A, a naturally occurring phorbol ester isolated from Triadica sebifera (formerly

Sapium indicum), is a potent activator of protein kinase C (PKC). This document provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of Sapintoxin A. Detailed experimental protocols for its isolation and key biological

assays are presented, alongside a summary of its quantitative biological data. Furthermore,

this guide includes visualizations of the protein kinase C activation pathway, a critical

mechanism of action for Sapintoxin A.

Chemical Structure and Physicochemical Properties
Sapintoxin A is a diterpenoid of the tigliane class, characterized by a 4-deoxyphorbol

backbone. Its systematic name is 12-O-(N-methylaminobenzoyl)-13-O-acetyl-4-deoxyphorbol.

The presence of the N-methylanthraniloyl moiety at the C-12 position is a distinguishing feature

of this compound.

Table 1: Physicochemical Properties of Sapintoxin A
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Property Value Reference

Molecular Formula C₃₀H₃₇NO₇ [1][2]

Molecular Weight 523.6 g/mol [1][2]

CAS Number 79083-69-5 [1]

Appearance - -

Melting Point - -

Solubility Soluble in DMSO -

UV-Vis (λmax) - -

Infrared (IR) - -

¹H-NMR - -

¹³C-NMR - -

Note: Specific experimental data for appearance, melting point, and spectral analyses are not

readily available in the public domain and would require access to the original full-text

publications.

Biological Activity and Mechanism of Action
Sapintoxin A is a potent activator of protein kinase C (PKC), a family of enzymes that play

crucial roles in various cellular signaling pathways. It mimics the action of the endogenous

second messenger diacylglycerol (DAG), binding to the C1 domain of conventional and novel

PKC isoforms. This binding event induces a conformational change in the enzyme, leading to

its activation.

One of the notable biological activities of Sapintoxin A is its ability to induce platelet

aggregation. It has also been shown to induce erythema (skin redness). Interestingly, while

being a potent PKC activator, Sapintoxin A is reported to be a non-tumor promoter,

distinguishing it from other well-known phorbol esters like 12-O-tetradecanoylphorbol-13-

acetate (TPA).

Table 2: Quantitative Biological Activity of Sapintoxin A
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Assay Result Reference

Protein Kinase C Activation

(Ka)
76 nM

Cytotoxicity (IC₅₀) Not Reported -

Antimycobacterial Activity

(MIC)
Not Reported for Sapintoxin A

Note: While the antimycobacterial activity of other phorbol esters from Sapium indicum has

been reported, specific data for Sapintoxin A is lacking.

Protein Kinase C (PKC) Activation Pathway
The activation of PKC by Sapintoxin A is a key event that triggers downstream signaling

cascades. The following diagram illustrates the general mechanism of PKC activation by

phorbol esters.
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Dried and powdered plant material
(*Triadica sebifera* fruits)

Extraction with a suitable solvent
(e.g., methanol or ethanol)

Solvent-solvent partitioning
(e.g., between methanol/water and hexane)

Evaporation of the polar layer

Column Chromatography
(e.g., Silica gel)

Fraction collection and monitoring
(e.g., by TLC)

Further purification of active fractions
(e.g., HPLC)

Isolation of pure Sapintoxin A
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Prepare reaction mixture:
PKC enzyme, substrate, ATP, and buffer

Add varying concentrations of Sapintoxin A

Incubate at a controlled temperature
(e.g., 30°C) for a specific time

Stop the reaction
(e.g., by adding EDTA)

Detect substrate phosphorylation
(e.g., using a phosphospecific antibody

in an ELISA format or radiometric assay)

Determine the activation constant (Ka)
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Prepare Platelet-Rich Plasma (PRP)
from fresh whole blood

Pre-incubate PRP with Sapintoxin A
or vehicle control

Measure light transmittance in an aggregometer

Add a sub-threshold concentration of a
platelet agonist (e.g., ADP, collagen)

Monitor the change in light transmittance over time

Quantify the extent of platelet aggregation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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